1-(6-Methoxyquinolin-4-yl)-1H-indole-3-carboxylic acid
Cat. No. B8601421
Key on ui cas rn:
649539-12-8
M. Wt: 318.3 g/mol
InChI Key: PHJZKXYPHBHPAA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07638521B2
Procedure details
0.252 g (6 mmol) of lithium hydroxide monohydrate and 8 cm3 of water are added to 0.7 g (2.11 mmol) of 3-methoxycarbonyl-1-(6-methoxyquinol-4-yl)-1H-indole dissolved in 8 cm3 of tetrahydrofuran. After stirring at reflux for 20 hours, the reaction mixture is concentrated to dryness under reduced pressure (2.7 kPa) to give a residue which is taken up in 20 cm3 of water (pH=10). The resulting aqueous solution is washed with 30 cm3 of ethyl acetate, adjusted to pH 6 with N hydrochloric acid and extracted with a mixture of 50 cm3 of ethyl acetate and of 100 cm3 of dichloroethane. The organic phase is dried over magnesium sulphate and concentrated to dryness under reduced pressure (2.7 kPa). The solid obtained is triturated in 20 cm3 of isopropyl ether and filtered off, resulting in 0.57 g of 3-carboxy-1-(6-methoxyquinol-4-yl)-1H-indole in the form of a white powder. Mass spectrum (EI): m/e 318 (M+•).
Name
lithium hydroxide monohydrate
Quantity
0.252 g
Type
reactant
Reaction Step One
Quantity
0.7 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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O.[OH-].[Li+].C[O:5][C:6]([C:8]1[C:16]2[C:11](=[CH:12][CH:13]=[CH:14][CH:15]=2)[N:10]([C:17]2[C:26]3[C:21](=[CH:22][CH:23]=[C:24]([O:27][CH3:28])[CH:25]=3)[N:20]=[CH:19][CH:18]=2)[CH:9]=1)=[O:7]>O1CCCC1.O>[C:6]([C:8]1[C:16]2[C:11](=[CH:12][CH:13]=[CH:14][CH:15]=2)[N:10]([C:17]2[C:26]3[C:21](=[CH:22][CH:23]=[C:24]([O:27][CH3:28])[CH:25]=3)[N:20]=[CH:19][CH:18]=2)[CH:9]=1)([OH:7])=[O:5] |f:0.1.2|
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Inputs
Step One
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Name
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lithium hydroxide monohydrate
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Quantity
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0.252 g
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Type
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reactant
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Smiles
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O.[OH-].[Li+]
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Name
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Quantity
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0.7 g
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Type
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reactant
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Smiles
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COC(=O)C1=CN(C2=CC=CC=C12)C1=CC=NC2=CC=C(C=C12)OC
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Name
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Quantity
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8 mL
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Type
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solvent
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Smiles
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O
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Step Two
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Name
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Quantity
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8 mL
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Type
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solvent
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Smiles
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O1CCCC1
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Step Three
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Name
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Quantity
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20 mL
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Type
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solvent
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Smiles
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O
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Conditions
Stirring
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Type
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CUSTOM
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Details
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After stirring
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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at reflux for 20 hours
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Duration
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20 h
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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the reaction mixture is concentrated to dryness under reduced pressure (2.7 kPa)
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CUSTOM
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Type
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CUSTOM
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Details
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to give a residue which
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WASH
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Type
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WASH
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Details
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The resulting aqueous solution is washed with 30 cm3 of ethyl acetate
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with a mixture of 50 cm3 of ethyl acetate and of 100 cm3 of dichloroethane
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The organic phase is dried over magnesium sulphate
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated to dryness under reduced pressure (2.7 kPa)
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CUSTOM
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Type
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CUSTOM
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Details
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The solid obtained
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CUSTOM
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Type
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CUSTOM
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Details
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is triturated in 20 cm3 of isopropyl ether
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FILTRATION
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Type
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FILTRATION
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Details
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filtered off
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CUSTOM
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Type
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CUSTOM
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Details
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resulting in 0.57 g of 3-carboxy-1-(6-methoxyquinol-4-yl)-1H-indole in the form of a white powder
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Outcomes
Product
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Name
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Type
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Smiles
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C(=O)(O)C1=CN(C2=CC=CC=C12)C1=CC=NC2=CC=C(C=C12)OC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
